Cas no 82787-70-0 (methyl 5-(bromomethyl)benzothiophene-2-carboxylate)

methyl 5-(bromomethyl)benzothiophene-2-carboxylate structure
82787-70-0 structure
Product Name:methyl 5-(bromomethyl)benzothiophene-2-carboxylate
CAS No:82787-70-0
MF:C11H9BrO2S
MW:285.156961202621
CID:1806774
PubChem ID:13662981
Update Time:2025-04-21

methyl 5-(bromomethyl)benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-(bromomethyl)benzothiophene-2-carboxylate
    • methyl 5-(bromomethyl)-1-benzothiophene-2-carboxylate
    • Methyl-5-(brommethyl)-1-benzothiophen-2-carboxylat
    • LogP
    • 5-(Bromomethyl)benzo[b]thiophene-2-carboxylic acid methyl ester
    • 5-bromomethylbenzo[b]thiophene-2-carboxylic acid methyl ester
    • 82787-70-0
    • DB-172320
    • Methyl 5-(bromomethyl)benzo[b]thiophene-2-carboxylate
    • NZRGXIXLQXTHLY-UHFFFAOYSA-N
    • SCHEMBL10951469
    • Inchi: 1S/C11H9BrO2S/c1-14-11(13)10-5-8-4-7(6-12)2-3-9(8)15-10/h2-5H,6H2,1H3
    • InChI Key: NZRGXIXLQXTHLY-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC2=C(C=C(C(=O)OC)S2)C=1

Computed Properties

  • Exact Mass: 283.95066g/mol
  • Monoisotopic Mass: 283.95066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 54.5Ų

methyl 5-(bromomethyl)benzothiophene-2-carboxylate Related Literature

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd